Cas no 93691-94-2 (Pentanedioic acid, monopentyl ester)

• Product Name: Pentanedioic acid, monopentyl ester
• CAS No: 93691-94-2
• MF: C₁₀H₁₇O₄
• MW: 201.239583730698
• CID: 1982818
• PubChem ID: 71330048
• Update Time: 2025-04-21

Pentanedioic acid, monopentyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, monopentyl ester
• 5-oxo-5-pentoxypentanoate
• 93691-94-2
• 5-OXO-5-(PENTYLOXY)PENTANOATE
• DTXSID70758804

• Inchi： 1S/C10H18O4/c1-2-3-4-8-14-10(13)7-5-6-9(11)12/h2-8H2,1H3,(H,11,12)/p-1
• InChI Key： RCXRQQYEVFEVKN-UHFFFAOYSA-M
• SMILES： O(C(CCCC(=O)[O-])=O)CCCCC

Computed Properties

• Exact Mass: 201.11268402Da
• Monoisotopic Mass: 201.11268402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų